Cas no 62024-26-4 (Benzenaminium, 4-iodo-N,N,N-trimethyl-)

• Product Name: Benzenaminium, 4-iodo-N,N,N-trimethyl-
• CAS No: 62024-26-4
• MF: C₉H₁₃IN
• MW: 262.110694646835
• CID: 1633789
• Update Time: 2024-08-30

Benzenaminium, 4-iodo-N,N,N-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenaminium, 4-iodo-N,N,N-trimethyl-

• Inchi： 1S/C9H13IN/c1-11(2,3)9-6-4-8(10)5-7-9/h4-7H,1-3H3/q+1
• InChI Key： GVAUFDSPXNHCLL-UHFFFAOYSA-N
• SMILES： C1([N+](C)(C)C)=CC=C(I)C=C1

Computed Properties

• Exact Mass: 262.00889
• Monoisotopic Mass: 262.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2

Experimental Properties

• PSA: 0